Cas no 13807-12-0 ([4-Amino-2-(prop-2-en-1-ylamino)-1,3-thiazol-5-yl](phenyl)methanone)

[4-Amino-2-(prop-2-en-1-ylamino)-1,3-thiazol-5-yl](phenyl)methanone structure
13807-12-0 structure
Product Name:[4-Amino-2-(prop-2-en-1-ylamino)-1,3-thiazol-5-yl](phenyl)methanone
CAS No:13807-12-0
MF:C13H13N3OS
MW:259.326821088791
CID:2117673
Update Time:2023-08-03

[4-Amino-2-(prop-2-en-1-ylamino)-1,3-thiazol-5-yl](phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • [4-amino-2-(2-propen-1-ylamino)-5-thiazolyl]phenylMethanone
    • [4-amino-2-(prop-2-en-1-ylamino)-1,3-thiazol-5-yl](phenyl)methanone
    • 5-benzoyl-N2-(prop-2-en-1-yl)-1,3-thiazole-2,4-diamine
    • [2-(allylamino)-4-amino-1,3-thiazol-5-yl](phenyl)methanone
    • (2-(Allylamino)-4-amino-1,3-thiazol-5-yl)(phenyl)methanone
    • 3qqk
    • Oprea1_746945
    • RSCBB000686
    • STK755594
    • ST072962
    • S
    • [4-Amino-2-(prop-2-en-1-ylamino)-1,3-thiazol-5-yl](phenyl)methanone
    • Inchi: 1S/C13H13N3OS/c1-2-8-15-13-16-12(14)11(18-13)10(17)9-6-4-3-5-7-9/h2-7H,1,8,14H2,(H,15,16)
    • InChI Key: NJWGWVLFRYCKGD-UHFFFAOYSA-N
    • SMILES: S1C(=NC(=C1C(C1C=CC=CC=1)=O)N)NCC=C

Computed Properties

  • Exact Mass: 259.078
  • Monoisotopic Mass: 259.078
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2
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